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Compound of Interest

Compound Name: Muscone

Cat. No.: B079052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of muscone against other

prevalent synthetic musks in the field of perfumery. The information presented is supported by

available experimental data to aid in the selection and application of these fragrance

compounds.

Introduction to Synthetic Musks
Synthetic musks are a broad class of aroma compounds designed to emulate the scent of

natural musk, historically obtained from the musk deer.[1] Due to ethical considerations and the

endangered status of the musk deer, synthetic alternatives have become the cornerstone of the

modern fragrance industry. These molecules provide the warm, sensual, and fixative qualities

of natural musk.[1] The primary classes of synthetic musks include:

Nitro Musks: The first generation of synthetic musks, now largely restricted due to safety and

environmental concerns.[2]

Polycyclic Musks (PCMs): Widely used due to their stability and cost-effectiveness, with

Galaxolide being a prominent example. However, concerns about their environmental

persistence and bioaccumulation exist.[3]

Macrocyclic Musks (MCMs): Structurally similar to the principal odorant in natural deer musk,

muscone. They are generally considered to be more biodegradable and have a more
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favorable safety profile.[4] Muscone belongs to this class.

Alicyclic Musks: A newer class of synthetic musks with diverse structures.[5]

Muscone: A Profile
Muscone, a macrocyclic ketone, is the primary odoriferous component of natural deer musk.[5]

Its scent is characterized as soft, sweet, and exceptionally persistent with warm, animalic

undertones.[2] Beyond its distinct olfactory profile, muscone is highly valued for its excellent

fixative properties, enhancing the longevity of other, more volatile fragrance ingredients.[1]

Quantitative Performance Comparison
The selection of a musk in a fragrance formulation often depends on a balance of its olfactory

character, performance, and cost. The following table summarizes key quantitative data for

muscone and other representative synthetic musks.
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Parameter
(R)-(-)-Muscone

(Macrocyclic)

Galaxolide

(Polycyclic)

Musk Ketone

(Nitro Musk)

Ambrettolide

(Macrocyclic)

Chemical

Structure

3-

Methylcyclopenta

decanone

1,3,4,6,7,8-

Hexahydro-

4,6,6,7,8,8-

hexamethylcyclo

penta[g]-2-

benzopyran

4'-tert-Butyl-2',6'-

dimethyl-3',5'-

dinitroacetophen

one

Oxacycloheptade

can-2-one

Odor Profile

Soft, sweet,

warm, animalic,

powdery[2]

Clean, sweet,

slightly woody-

floral, "laundry"

scent[2]

Powdery, sweet,

rich, animalic[2]

Sweet, soft,

powdery, fruity,

slightly waxy[6]

Odor Detection

Threshold
61 ppb[7]

0.00063 - 0.44

ppb (for different

isomers, in air)[7]

Data not readily

available

Data not readily

available

Substantivity

(Tenacity)

Exceptional,

long-lasting

fixative

(estimated >400

hours on paper)

[1]

> 48 hours[8]
Highly

tenacious[2]

Very good

diffusion and

tenacity[6]

Vapor Pressure
0.000095 mmHg

@ 23°C[2]

0.000143 mmHg

@ 23°C[8]

Data not readily

available

Data not readily

available

Regulatory

Status

Generally

recognized as

safe (FEMA

GRAS)[1]

Use is monitored

due to

environmental

persistence[3]

Largely restricted

or prohibited in

many regions[2]

Generally

considered safe

Experimental Protocols
Determination of Odor Detection Threshold
The odor detection threshold, the lowest concentration of a substance detectable by the human

nose, is a critical measure of a fragrance's potency. A common method for its determination is
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Dynamic Olfactometry, following standards such as EN 13725.

Methodology:

Sample Preparation: A stock solution of the musk compound is prepared in a suitable

odorless solvent (e.g., diethyl phthalate).

Dilution Series: A series of dilutions of the stock solution is prepared using an olfactometer,

which precisely mixes the scented air with filtered, odorless air.

Sensory Panel: A panel of trained and screened assessors is used. Panelists are selected

based on their ability to detect a standard odorant (e.g., n-butanol) at a specific

concentration range.

Presentation: The diluted odor samples are presented to the panelists in an ascending order

of concentration, often using a "three-alternative forced-choice" (3-AFC) method, where one

port presents the diluted odorant and two present blanks (odorless air).

Threshold Determination: The individual threshold is the concentration at which a panelist

can reliably distinguish the odorant from the blank. The group's threshold is then calculated

as the geometric mean of the individual thresholds.[9]

Evaluation of Substantivity (Tenacity)
Substantivity, or tenacity, refers to the longevity of a fragrance material. It is a measure of how

long the scent remains perceptible on a given substrate.

Methodology for Blotter Evaluation:

Substrate: Standardized fragrance blotters are used.

Sample Application: A precise amount (e.g., 0.1 mL) of a standardized dilution (e.g., 10% in

ethanol) of the musk compound is applied to the marked end of the blotter.

Evaluation Intervals: The blotters are evaluated by a trained sensory panel at predetermined

time intervals (e.g., 1, 2, 4, 8, 24, 48 hours, and then daily).
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Sensory Assessment: At each interval, panelists assess the odor intensity on a labeled

magnitude scale (LMS) or a similar rating scale.

End Point: The substantivity is recorded as the time at which the odor is no longer

perceptible or falls below a predetermined intensity level.

Signaling Pathway of Musk Odor Perception
The perception of musk odor is initiated by the interaction of musk molecules with specific

olfactory receptors in the nasal cavity. The primary human receptor for muscone and other

musks is the Olfactory Receptor 5AN1 (OR5AN1).

OR5AN1 is a G-protein-coupled receptor (GPCR). The binding of a musk molecule, such as

muscone, to OR5AN1 induces a conformational change in the receptor. This activation triggers

a signaling cascade through the G-protein Gαolf, which in turn activates adenylyl cyclase. This

leads to an increase in intracellular cyclic AMP (cAMP), which opens cyclic nucleotide-gated

ion channels, causing depolarization of the olfactory sensory neuron and the generation of an

action potential. This signal is then transmitted to the olfactory bulb in the brain, resulting in the

perception of the musk scent.[4]
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Caption: Olfactory signaling pathway for muscone perception.
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Experimental Workflow for Fragrance Performance
Evaluation
The following diagram illustrates a typical workflow for the comprehensive evaluation of a

fragrance compound's performance.
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Caption: Experimental workflow for fragrance performance evaluation.
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Conclusion
Muscone, a macrocyclic musk, offers a scent profile that is often described as more complex

and animalic compared to the cleaner profile of polycyclic musks like Galaxolide.[2] While

Galaxolide exhibits a lower odor detection threshold, making it potent at very low

concentrations, muscone's exceptional substantivity makes it a highly effective fixative in

fragrance compositions.[1][7][8] The choice between muscone and other synthetic musks will

depend on the desired olfactory profile, performance requirements, and cost considerations of

the final application. Macrocyclic musks like muscone are generally favored from an

environmental and safety perspective over older classes of synthetic musks.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079052#muscone-versus-other-synthetic-musks-in-
perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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